N-(3-(3-chlorophenyl)-3-hydroxypropyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide

• IUPAC Name: N-[3-(3-chlorophenyl)-3-hydroxypropyl]-2,1,3-benzothiadiazole-4-sulfonamide
• InChI: InChI=1S/C15H14ClN3O3S2/c16-11-4-1-3-10(9-11)13(20)7-8-17-24(21,22)14-6-2-5-12-15(14)19-23-18-12/h1-6,9,13,17,20H,7-8H2
• InChI Key: JFXKAFNWWGQNFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(CCNS(=O)(=O)C2=CC=CC3=NSN=C32)O
• Molecular Formula: C15H14ClN3O3S2
• Molecular Weight: 383.9 g/mol

Description

Benzo[c][1,2,5]thiadiazole is a type of heterocyclic compound that contains a five-membered ring with one sulfur atom and two nitrogen atoms. It’s a versatile scaffold that’s widely studied in medicinal chemistry. Compounds containing this moiety have been found to exhibit a broad spectrum of biological activities, including antiviral, antibacterial, antifungal, antiparasitic, anti-inflammatory, and anticancer activities.

Synthesis Analysis

The synthesis of benzo[c][1,2,5]thiadiazole derivatives often involves substitution reactions. For example, a library of donor-acceptor compounds based on the benzo[c][1,2,5]thiadiazole group was synthesized by varying the donor groups while keeping the benzo[c][1,2,5]thiadiazole acceptor group the same.

Molecular Structure Analysis

Benzo[c][1,2,5]thiadiazole is characterized by a five-membered ring structure that includes two nitrogen atoms, one sulfur atom, and two carbon atoms. The positioning of these atoms within the ring structure can vary, resulting in different isomers.

Chemical Reactions Analysis

Benzo[c][1,2,5]thiadiazole derivatives can participate in a variety of chemical reactions, making them a versatile tool in organic synthesis. They readily form derivatives with different functional groups, which allows them to serve as building blocks in the creation of complex organic molecules.

Physical And Chemical Properties Analysis

In general, benzo[c][1,2,5]thiadiazole derivatives are solid at room temperature, have low melting points, and are relatively stable under normal conditions. They are typically colorless and have a faint, distinctive odor.

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of biological targets.

Mode of Action

The exact mode of action of the compound is currently unknown. These interactions could lead to changes in the conformation or activity of the target proteins, thereby affecting their function .

Biochemical Pathways

Compounds with similar structures have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound could potentially affect a wide range of biochemical pathways.

Result of Action

Based on its structural similarity to other compounds, it could potentially induce changes in cellular signaling, gene expression, or protein function, leading to various biological effects .

Future Directions

Research on benzo[c][1,2,5]thiadiazole derivatives is ongoing, with a focus on developing novel, more effective therapeutics. These compounds have shown promise in various in vitro and in vivo models, and several have moved into clinical trials. Future research will likely continue to explore the potential of these compounds in various therapeutic applications.